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Compound of Interest

1-Diethoxyphosphoryl-4-
Compound Name:
methylbenzene

Cat. No.: B154386

An In-Depth Technical Guide to p-Tolyl-
phosphonic Acid Diethyl Ester

For Researchers, Scientists, and Drug Development Professionals

Introduction

p-Tolyl-phosphonic acid diethyl ester, a member of the organophosphonate family, holds
significant interest within the scientific community, particularly in the fields of organic synthesis
and medicinal chemistry. Its structural features, combining an aromatic p-tolyl group with a
diethyl phosphonate moiety, impart unique chemical reactivity and potential biological activity.
This technical guide provides a comprehensive overview of the physical and chemical
properties, synthesis, spectral characterization, and reactivity of p-Tolyl-phosphonic acid diethyl
ester, serving as a vital resource for researchers and professionals in drug development.

Physical and Chemical Properties

A thorough understanding of the physicochemical properties of a compound is fundamental for
its application in research and development. The key properties of p-Tolyl-phosphonic acid
diethyl ester are summarized in the table below.
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Property Value

CAS Number 1754-46-7

Molecular Formula C11H1703P

Molecular Weight 228.22 g/mol

Appearance Not specified in available literature
Boiling Point 122 °C at 1 Torr

Density 1.090 g/cm3 at 23 °C

Purity Typically >98.0%

Table 1: Physical and Chemical Properties of p-Tolyl-phosphonic acid diethyl ester

Synthesis of p-Tolyl-phosphonic acid diethyl ester

The primary method for the synthesis of arylphosphonates, including p-Tolyl-phosphonic acid
diethyl ester, is the Michaelis-Arbuzov reaction.[1][2][3] This reaction provides a versatile and
efficient route to form a carbon-phosphorus bond.

Experimental Protocol: Michaelis-Arbuzov Reaction

The synthesis of p-Tolyl-phosphonic acid diethyl ester via the Michaelis-Arbuzov reaction
involves the reaction of a p-tolyl halide (e.g., p-tolyl bromide or iodide) with triethyl phosphite.

Materials:

p-Tolyl bromide (or p-tolyl iodide)

Triethyl phosphite

Anhydrous reaction vessel

Heating and stirring apparatus

Distillation apparatus for purification
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Procedure:

e To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, reflux
condenser, and a dropping funnel under an inert atmosphere (e.g., nitrogen or argon), add
triethyl phosphite.

+ Heat the triethyl phosphite to a specified temperature (typically between 100-160 °C).

o Add p-tolyl bromide dropwise from the dropping funnel to the heated triethyl phosphite with
vigorous stirring.

 After the addition is complete, continue to heat the reaction mixture at reflux for several
hours to ensure the reaction goes to completion. The progress of the reaction can be
monitored by techniques such as thin-layer chromatography (TLC) or gas chromatography
(GC).

+ Upon completion, the reaction mixture is cooled to room temperature.

¢ The crude product is then purified by vacuum distillation to remove any unreacted starting
materials and byproducts, yielding the pure p-Tolyl-phosphonic acid diethyl ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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